Cas no 32476-45-2 (9-(2-O-benzyl-5-O-phosphonopentofuranosyl)-9H-purin-6-amine)

• Product Name: 9-(2-O-benzyl-5-O-phosphonopentofuranosyl)-9H-purin-6-amine
• CAS No: 32476-45-2
• MF: C₁₇H₂₀N₅O₇P
• MW: 437.343764305115
• CID: 916974
• PubChem ID: 283837
• Update Time: 2025-04-19

9-(2-O-benzyl-5-O-phosphonopentofuranosyl)-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 9-(2-O-benzyl-5-O-phosphonopentofuranosyl)-9H-purin-6-amine
• NSC128891; CTK4F5682; AGN-PC-001CEP; AC1Q6TG8; AG-J-03241; AR-1H4021; AC1L5P57; 8-(6-amino-9h-purin-9-yl)-2,4,7-trioxa-3-phosphabicyclo[4.2.1]nonane-3,9-diol 3-oxide;
• NSC139074
• NSC-139074
• DTXSID10954222
• 32476-45-2

• Inchi： 1S/C17H20N5O7P/c18-15-12-16(20-8-19-15)22(9-21-12)17-14(27-6-10-4-2-1-3-5-10)13(23)11(29-17)7-28-30(24,25)26/h1-5,8-9,11,13-14,17,23H,6-7H2,(H2,18,19,20)(H2,24,25,26)
• InChI Key： QTNMSWYHYQIGPW-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 437.11000
• Monoisotopic Mass: 437.11003499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 175Ų

Experimental Properties

• PSA: 184.88000
• LogP: 0.94270